molecular formula C32H38P2Si B8542291 Bis-(Diphenylphosphinopropyl) Dimethyl Silane CAS No. 18758-32-2

Bis-(Diphenylphosphinopropyl) Dimethyl Silane

Cat. No. B8542291
CAS RN: 18758-32-2
M. Wt: 512.7 g/mol
InChI Key: KFVVSYPGGAGWJU-UHFFFAOYSA-N
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Description

Bis-(Diphenylphosphinopropyl) Dimethyl Silane is a useful research compound. Its molecular formula is C32H38P2Si and its molecular weight is 512.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bis-(Diphenylphosphinopropyl) Dimethyl Silane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bis-(Diphenylphosphinopropyl) Dimethyl Silane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

18758-32-2

Product Name

Bis-(Diphenylphosphinopropyl) Dimethyl Silane

Molecular Formula

C32H38P2Si

Molecular Weight

512.7 g/mol

IUPAC Name

3-[3-diphenylphosphanylpropyl(dimethyl)silyl]propyl-diphenylphosphane

InChI

InChI=1S/C32H38P2Si/c1-35(2,27-15-25-33(29-17-7-3-8-18-29)30-19-9-4-10-20-30)28-16-26-34(31-21-11-5-12-22-31)32-23-13-6-14-24-32/h3-14,17-24H,15-16,25-28H2,1-2H3

InChI Key

KFVVSYPGGAGWJU-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(CCCP(C1=CC=CC=C1)C2=CC=CC=C2)CCCP(C3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 70 g (0.5 mole) dimethyl diallyl silane and 204.6 g (1.1 m mole, 10% excess over equivalent amounts) of diphenyl phosphine was reacted in the manner described in Example 1 at 40° C. The addition was slow. After 24 hours, only about 10% of the diphenyl phosphine reacted. The irradiation of the reaction mixture was continued for a total of 160 hours. A subsequent fractional distillation provided 46 g of monoadduct, as a clear, slightly viscous liquid monoadduct of bp. 122°-134° C. at 0.05 mm and 113 g of the desired diadduct (Table 1) as a clear, light yellow, viscous liquid.
Quantity
70 g
Type
reactant
Reaction Step One
Quantity
204.6 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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